Catalytic conversion network for lignocellulosic biomass valorization: a panoramic view
Industrial Chemistry & Materials Pub Date: 2023-02-21 DOI: 10.1039/D2IM00054G
Abstract
Efficient utilization of lignocellulosic biomass to substitute for fossil resources is an effective way to promote the sustainable development of current society. Numerous lignocellulose valorization routes for the production of value-added chemicals and fuels have been explored. Herein, we overview the catalytic reaction routes, reaction types and key steps involved in the selective preparation of various important products from lignocellulose. The information can facilitate the development of robust and selective catalytic systems to address the challenges in the major reaction steps. We present four catalytic conversion route maps starting from cellulose (including 5-hydroxylfurfural, HMF), hemicellulose and lignin, respectively. The reaction route for the important platform molecules of HMF and furfural, passing through critical intermediates to value-added chemicals and aviation fuels, is also highlighted. It provides a clear and concise panorama for people interested in this field and facilitates identifying the products or processes of interest with up-to-date research developments. We also put forward the current issues for the large-scale valorization of lignocellulose and the possible resolution strategies, focusing on the rational design of active and robust heterogeneous catalysts.
Keywords: Biomass; Lignocellulose valorization; Catalytic conversion network; Reaction routes; Renewable chemicals.
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